Cas no 2172563-78-7 (4-methyl-4H,5H,6H,7H-thieno3,2-cpyridine-5-sulfonyl chloride)

• Product Name: 4-methyl-4H,5H,6H,7H-thieno3,2-cpyridine-5-sulfonyl chloride
• CAS No: 2172563-78-7
• MF: C₈H₁₀ClNO₂S₂
• MW: 251.75349855423
• CID: 6240489
• PubChem ID: 165590162
• Update Time: 2025-10-28

4-methyl-4H,5H,6H,7H-thieno3,2-cpyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4H,5H,6H,7H-thieno3,2-cpyridine-5-sulfonyl chloride
• EN300-1612258
• 2172563-78-7
• 4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-sulfonyl chloride

• Inchi： 1S/C8H10ClNO2S2/c1-6-7-3-5-13-8(7)2-4-10(6)14(9,11)12/h3,5-6H,2,4H2,1H3
• InChI Key： DSFZGWWVTQVOAO-UHFFFAOYSA-N
• SMILES： ClS(N1CCC2=C(C=CS2)C1C)(=O)=O

Computed Properties

• Exact Mass: 250.9841486g/mol
• Monoisotopic Mass: 250.9841486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74Ų

Additional information on 4-methyl-4H,5H,6H,7H-thieno3,2-cpyridine-5-sulfonyl chloride

Recent Advances in the Application of 4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-sulfonyl chloride (CAS: 2172563-78-7) in Chemical Biology and Pharmaceutical Research

The compound 4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-sulfonyl chloride (CAS: 2172563-78-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This sulfonyl chloride derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have highlighted its utility in medicinal chemistry, where it has been employed as a building block for the construction of novel heterocyclic compounds with promising pharmacological properties.

One of the most notable applications of 4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-sulfonyl chloride is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the development of selective inhibitors remains a major focus in oncology research. Recent work by Zhang et al. (2023) demonstrated the use of this compound in the preparation of a series of thienopyridine-based inhibitors targeting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The sulfonyl chloride moiety facilitates the introduction of diverse substituents, enabling the fine-tuning of inhibitor potency and selectivity.

In addition to its applications in kinase inhibitor development, 4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-sulfonyl chloride has been utilized in the synthesis of covalent inhibitors. Covalent inhibitors, which form irreversible or reversible covalent bonds with their target proteins, have gained prominence in drug discovery due to their potential for enhanced selectivity and prolonged pharmacodynamic effects. A recent study by Li and colleagues (2023) reported the use of this compound in the design of covalent inhibitors targeting Bruton's tyrosine kinase (BTK), a key player in B-cell receptor signaling. The sulfonyl chloride group was strategically incorporated to enable covalent modification of a non-catalytic cysteine residue in BTK, resulting in inhibitors with improved target engagement and cellular activity.

The synthetic utility of 4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-sulfonyl chloride extends beyond inhibitor development. Recent research has explored its use in the construction of chemical probes for target identification and validation. Chemical probes are invaluable tools in chemical biology, enabling the study of protein function and the exploration of novel biological pathways. A 2023 publication by Wang et al. described the synthesis of a photoaffinity probe based on this sulfonyl chloride, which was used to identify previously unknown interactors of a metabolic enzyme implicated in neurodegenerative diseases. The probe's design leveraged the reactivity of the sulfonyl chloride group to introduce a photoreactive moiety, facilitating crosslinking studies.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation and handling of 4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-sulfonyl chloride. Given its sensitivity to moisture and tendency to decompose, researchers have developed improved storage conditions and handling protocols to maintain its stability. A 2023 technical report by Sigma-Aldrich outlined best practices for working with this compound, including the use of anhydrous solvents and inert atmosphere techniques. These developments have facilitated its broader application in medicinal chemistry campaigns.

Looking forward, the unique properties of 4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-sulfonyl chloride position it as a valuable tool in the continued exploration of novel therapeutic modalities. Its applications in PROTAC (proteolysis targeting chimera) design and other targeted protein degradation strategies are currently under investigation, with preliminary results suggesting its potential in this emerging area of drug discovery. As research progresses, this compound is expected to play an increasingly important role in the development of next-generation therapeutics targeting challenging disease pathways.